Cas no 105961-55-5 (1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (E)-)
105961-55-5 structure
Product Name:1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (E)-
CAS No:105961-55-5
MF:C9H13NO
MW:151.205622434616
CID:1165578
PubChem ID:71333972
Update Time:2025-04-20
1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (E)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (E)-
- N-(Hexahydro-1,4-methanopentalen-3(2H)-ylidene)hydroxylamine
- DTXSID30762149
- 105961-55-5
-
- Inchi: 1S/C9H13NO/c11-10-8-4-6-3-5-1-2-7(6)9(5)8/h5-7,9,11H,1-4H2
- InChI Key: WUZNTZAMODWOJI-UHFFFAOYSA-N
- SMILES: ON=C1CC2CC3CCC2C31
Computed Properties
- Exact Mass: 151.099714038g/mol
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 32.6Ų
1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (E)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
105961-55-5 (1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (E)-) Related Products
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